Cas no 1396785-65-1 (N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide)

• Product Name: N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide
• CAS No: 1396785-65-1
• MF: C₂₀H₂₀N₆O
• MW: 360.412403106689
• CID: 6614631
• PubChem ID: 71790043
• Update Time: 2025-05-20

N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide
• AKOS024539884
• F6222-0447
• 1396785-65-1
• N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]pyridine-4-carboxamide
• N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)isonicotinamide

• Inchi： 1S/C20H20N6O/c27-19(16-6-8-21-9-7-16)24-17-14-22-20(23-15-17)26-12-10-25(11-13-26)18-4-2-1-3-5-18/h1-9,14-15H,10-13H2,(H,24,27)
• InChI Key： ILAXEWNXRKLYRZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1C=NC(=NC=1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 360.16985928g/mol
• Monoisotopic Mass: 360.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide

Comprehensive Overview of N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide (CAS No. 1396785-65-1)

N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide (CAS No. 1396785-65-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their role in drug discovery, particularly in targeting kinase enzymes and G protein-coupled receptors (GPCRs). Its molecular structure features a pyridine-carboxamide core linked to a phenylpiperazine moiety, making it a promising candidate for modulating various biological pathways.

In recent years, the demand for small-molecule inhibitors and signal transduction modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide due to their potential to address unmet medical needs in areas such as oncology, neurological disorders, and inflammatory diseases. The compound's ability to interact with specific protein targets has made it a subject of extensive structure-activity relationship (SAR) studies, aiming to optimize its efficacy and selectivity.

The synthesis of N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in the literature. Its CAS No. 1396785-65-1 serves as a unique identifier, facilitating accurate referencing in scientific databases and regulatory submissions. The compound's physicochemical properties, such as solubility, stability, and logP value, are critical parameters evaluated during preclinical development to ensure its suitability for further studies.

One of the most frequently searched topics related to this compound is its potential role in cancer therapy. Given the growing prevalence of drug-resistant tumors, scientists are exploring novel kinase inhibitors that can bypass traditional resistance mechanisms. Preliminary studies suggest that N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide may exhibit inhibitory activity against certain tyrosine kinases, which are often overexpressed in malignant cells. This aligns with the broader trend of targeting tumor microenvironment components to improve treatment outcomes.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The phenylpiperazine moiety is a common pharmacophore in neuroactive compounds, known to interact with dopamine and serotonin receptors. This has led to speculation about its utility in conditions like depression, anxiety, and neurodegenerative diseases. However, further in vivo and clinical trials are necessary to validate these hypotheses.

From a drug discovery perspective, the compound's scaffold offers versatility for medicinal chemistry optimization. Researchers are investigating various analogues and derivatives to enhance its bioavailability and reduce off-target effects. Computational tools, such as molecular docking and QSAR modeling, are employed to predict its binding affinity and optimize its pharmacokinetic profile.

In summary, N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylpyridine-4-carboxamide (CAS No. 1396785-65-1) represents a compelling subject of research with broad implications for modern medicine. Its structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. As the scientific community continues to explore its potential, this compound may pave the way for innovative treatments in precision medicine and targeted therapy.